3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide

• IUPAC Name: 3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C15H9F3N2OS/c16-15(17,18)9-6-10-12(20-7-9)11(13(22-10)14(19)21)8-4-2-1-3-5-8/h1-7H,(H2,19,21)
• InChI Key: TZKUTJQWOHHKCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC3=C2N=CC(=C3)C(F)(F)F)C(=O)N
• Molecular Formula: C15H9F3N2OS
• Molecular Weight: 322.31 g/mol
• CAS No.: 478260-63-8

Description

3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C15H9F3N2OS and its molecular weight is 322.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

One stream of research has focused on the synthesis of thienopyridine derivatives, including 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide, and their antiproliferative activities. For instance, van Rensburg et al. (2017) have synthesized a series of 2-chlorophenyl carboxamide thienopyridines to investigate their structure-activity relationships against various cancer cell lines, highlighting the compound's potential in anticancer research (van Rensburg et al., 2017).

Heterocyclic Studies

In the realm of heterocyclic chemistry, Clark and Hitiris (1984) explored the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines, a class of compounds related to this compound, unveiling their potential for developing new heterocyclic compounds with unique properties (Clark & Hitiris, 1984).

Novel Pyridothienopyrimidines Synthesis

Abdel-rahman et al. (2003) reported on the synthesis of new pyridothienopyrimidines and related fused tetracyclic systems, starting from 4-Aryl-3-cyano-6-(2'-thienyl)-pyridine-2(1H)-thiones, further expanding the chemical versatility and potential applications of thienopyridine derivatives (Abdel-rahman et al., 2003).

Antimicrobial Activity and Synthesis of Thieno[2,3-b]pyridine Derivatives

Research by Gad-Elkareem et al. (2011) has also delved into the synthesis of thieno[2,3-b]pyridine derivatives and their antimicrobial activities, offering insights into the potential of these compounds in addressing microbial resistance (Gad-Elkareem et al., 2011).

Polycyclic Compounds Containing Thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole Fragment

Dotsenko et al. (2021) synthesized thieno[2′,3′:5.6]pyrimido[2,1-a]isoindole derivatives, highlighting a new avenue for the development of compounds with potential applications in material science and medicinal chemistry (Dotsenko et al., 2021).